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Compound of Interest

Compound Name: Sigamide

Cat. No.: B1255817 Get Quote

For Researchers, Scientists, and Chemical Synthesis Professionals

Disclaimer: The information provided in this document is based on publicly available data for

the chemical compound associated with CAS number 928789-96-2. Initial searches did not

yield any evidence of this compound being a drug candidate or having established biological

activity. Therefore, this guide focuses on its chemical properties and applications in synthesis.

Executive Summary
This technical guide provides a comprehensive overview of the chemical compound identified

by CAS number 928789-96-2, also known as Sigamide. The primary application of this

compound is in the field of chemical synthesis, specifically as a reagent in the creation of chiral

1,2-diarylsubstituted aziridines. This document consolidates available data on its chemical and

physical properties. No information regarding biological activity, mechanism of action in a

biological context, or clinical trials was found for this compound.

Chemical and Physical Properties
The fundamental physicochemical properties of Sigamide are summarized below for easy

reference and comparison.
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Property Value Reference

CAS Number 928789-96-2 [1][2][3][4][5][6]

Alternate Names

S-N-(3,5-Di-tert-butylphenyl)-3-

methyl-2-(N-formyl-N-

methylamino)butanamide

[1][2]

Molecular Formula C21H34N2O2 [1][2][3]

Molecular Weight 346.51 g/mol [1][2][4]

IUPAC Name

(2S)-N-(3,5-ditert-

butylphenyl)-2-

[formyl(methyl)amino]-3-

methylbutanamide

[7]

Melting Point 180-186 °C [2]

Boiling Point (Predicted) 486.1±45.0 °C [2]

Density (Predicted) 1.008±0.06 g/cm3 [2]

Form Solid

Assay 96%

Optical Activity
[α]22/D -170°, c = 1 in

chloroform

Storage Temperature 2-8°C

Synthesis and Application
Application in Chiral Synthesis
Sigamide is utilized in the synthesis of chiral 1,2-diarylsubstituted aziridines.[1][5] Aziridines

are important three-membered heterocyclic compounds that serve as versatile building blocks

in organic synthesis for the preparation of more complex nitrogen-containing molecules. The

chirality of these molecules is crucial for their application in areas such as medicinal chemistry,

where stereoisomers can have vastly different biological activities.
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Logical Relationship of Identified Information
The following diagram illustrates the relationship between the identifying information for the

compound and its primary application.

Logical Relationship of Sigamide Information

Compound Identification

Chemical PropertiesApplication
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Caption: Relationship between Sigamide's identifiers and its synthetic application.

Experimental Protocols
Detailed experimental protocols for the synthesis of chiral 1,2-diarylsubstituted aziridines using

Sigamide would be found in specialized organic chemistry literature. The available search

results did not provide specific, step-by-step experimental methodologies. Researchers

interested in utilizing Sigamide should consult peer-reviewed publications in the field of

synthetic organic chemistry for detailed protocols.

Conclusion
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The compound with CAS number 928789-96-2, known as Sigamide, is a chemical reagent

with a defined role in synthetic organic chemistry. Its properties are well-documented in

chemical databases. It is important to note the absence of any data suggesting that Sigamide
is a therapeutic agent or has been investigated for biological activity. Therefore, its relevance is

primarily for professionals in chemical synthesis and research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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